molecular formula C11H7NO5S2 B8514657 5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid

5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid

Cat. No.: B8514657
M. Wt: 297.3 g/mol
InChI Key: AXIRTFPYUSDGTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H7NO5S2 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7NO5S2

Molecular Weight

297.3 g/mol

IUPAC Name

5-(4-hydroxyphenyl)sulfanyl-4-nitrothiophene-2-carboxylic acid

InChI

InChI=1S/C11H7NO5S2/c13-6-1-3-7(4-2-6)18-11-8(12(16)17)5-9(19-11)10(14)15/h1-5,13H,(H,14,15)

InChI Key

AXIRTFPYUSDGTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1O)SC2=C(C=C(S2)C(=O)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Example 351B (1 equiv) was dissolved in a methanol/water 3/1 mixture followed by the addition of lithium hydroxide (5 equiv). The resultant solution was stirred at room temperature for 24 hours followed by the addition of 1N aqueous hydrochloric acid until the solution was a pH of 2. The mixture was then extracted with ethyl acetate, the organic extracts dried and concentrated under vacuum to provide the title product.
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